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  4. 5-Hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-Hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-Hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 307495-45-0
VCID: VC0430244
InChI: InChI=1S/C24H30N2O3S2/c1-5-6-7-8-13-30-23-25-21-20(18-14-24(2,3)29-15-19(18)31-21)22(27)26(23)16-9-11-17(28-4)12-10-16/h9-12H,5-8,13-15H2,1-4H3
SMILES: CCCCCCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4=CC=C(C=C4)OC
Molecular Formula: C24H30N2O3S2
Molecular Weight: 458.6g/mol

5-Hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 307495-45-0

Main Products

VCID: VC0430244

Molecular Formula: C24H30N2O3S2

Molecular Weight: 458.6g/mol

5-Hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 307495-45-0

CAS No. 307495-45-0
Product Name 5-Hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C24H30N2O3S2
Molecular Weight 458.6g/mol
IUPAC Name 5-hexylsulfanyl-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C24H30N2O3S2/c1-5-6-7-8-13-30-23-25-21-20(18-14-24(2,3)29-15-19(18)31-21)22(27)26(23)16-9-11-17(28-4)12-10-16/h9-12H,5-8,13-15H2,1-4H3
Standard InChIKey OECPNTXCMWGPRO-UHFFFAOYSA-N
SMILES CCCCCCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4=CC=C(C=C4)OC
Canonical SMILES CCCCCCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4=CC=C(C=C4)OC
PubChem Compound 1819288
Last Modified Nov 11 2021
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